Cas no 109282-41-9 ((Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate)

• Product Name: (Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
• CAS No: 109282-41-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 226102
• Update Time: 2023-08-03

(Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, diethyl ester, (1R,2S,3R,4S)-rel- (9CI)
• (exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, diethyl ester, (exo,exo)-
• (Exo,exo)-Diethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate

• Inchi： 1S/C12H18O5/c1-3-15-11(13)9-7-5-6-8(17-7)10(9)12(14)16-4-2/h7-10H,3-6H2,1-2H3/t7-,8+,9+,10-
• InChI Key： XMTANUFQUTUZGE-FIRGSJFUSA-N
• SMILES： O1[C@H]2CC[C@@H]1[C@H](C(=O)OCC)[C@@H]2C(=O)OCC
• BRN： 1251737

Computed Properties

• Exact Mass: 242.115
• Monoisotopic Mass: 242.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.184
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.483